Cas no 2229534-91-0 (O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine
• CAS No: 2229534-91-0
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5810926
• PubChem ID: 165663143
• Update Time: 2025-06-08

O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine
• O-[2-(2-methyl-1,3-thiazol-5-yl)propan-2-yl]hydroxylamine
• 2229534-91-0
• EN300-1750724

• Inchi： 1S/C7H12N2OS/c1-5-9-4-6(11-5)7(2,3)10-8/h4H,8H2,1-3H3
• InChI Key： DQNRWOQGDHJKIF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(C)ON

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Additional information on O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2229534-91-0 and Product Name: O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine

The compound with the CAS number 2229534-91-0 and the product name O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a thiazole core, which is a heterocyclic compound known for its broad spectrum of biological activities. Specifically, the presence of a 2-methyl-1,3-thiazol-5-yl substituent alongside a propan-2-ylhydroxylamine moiety contributes to its distinctive chemical properties and biological relevance.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Thiazole-based compounds are widely recognized for their antimicrobial, anti-inflammatory, and antitumor properties. The specific modification of the thiazole ring with a methyl group at the 2-position and an hydroxylamine group at the 5-position enhances the compound's pharmacological profile. This structural configuration allows for optimal interaction with biological targets, making it a promising candidate for further investigation.

The propan-2-ylhydroxylamine component of the molecule introduces a polar hydrophilic region, which can influence solubility and bioavailability. This feature is particularly important in drug design, as it can enhance the compound's ability to cross biological membranes and reach target sites effectively. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic utility.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutics. The thiazole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. Research has shown that thiazole derivatives can inhibit enzymes involved in inflammation and cancer progression. For instance, compounds containing a thiazole ring have demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, thiazole-based molecules have been investigated for their ability to interfere with tumor cell proliferation by targeting essential signaling pathways.

The O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine molecule may leverage these known pharmacological properties while introducing novel interactions through its unique substituents. The hydroxylamine group is known to participate in hydrogen bonding and can form stable complexes with biological targets. This interaction may enhance the compound's binding affinity and duration of action. Furthermore, the presence of a secondary amine group (from the hydroxylamine moiety) provides a site for further functionalization, allowing for the development of more complex derivatives with tailored pharmacological profiles.

In the context of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of this compound make it an attractive candidate for virtual screening against large databases of biological targets. Advanced computational methods can predict potential binding interactions between this molecule and proteins involved in disease pathways. Such predictions can guide experimental efforts and accelerate the drug development process.

Experimental validation of computational predictions is crucial for assessing the biological activity of new compounds. In vitro assays are commonly employed to evaluate interactions with target enzymes and receptors. Preliminary studies on O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine suggest that it may exhibit inhibitory activity against certain enzymes relevant to inflammation and cancer. These findings align with the known properties of thiazole derivatives and warrant further investigation into its mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The introduction of functional groups like hydroxylamine necessitates precise control over reaction conditions to avoid unwanted side products. Collaborative efforts between synthetic chemists and medicinal chemists are essential to develop robust synthetic routes that facilitate scalable production.

Once synthesized, rigorous analytical characterization is necessary to confirm the structure and purity of the final product. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about molecular structure and conformational preferences. These data are critical for understanding how the compound interacts with biological targets at the molecular level.

The potential therapeutic applications of O-2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylhydroxylamine extend beyond its known biological activities. Researchers are exploring its potential in treating chronic inflammatory diseases, where modulation of inflammatory pathways could lead to significant clinical benefits. Additionally, its structural features suggest that it may have applications in oncology by interfering with cancer cell survival mechanisms.

Future research directions may include exploring derivative compounds generated by modifying specific functional groups within this molecule. By systematically altering substituents or introducing additional moieties, chemists can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. Such modifications are often necessary to improve drug-like characteristics before moving into clinical trials.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized how new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might overlook. These tools can predict how structural modifications will affect biological activity, thereby guiding synthetic strategies more efficiently than traditional methods alone.

In conclusion,O-2-(2-methyl-1,3-thiazol-5-yloxy)-propanal hydroxamic acid represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities derived from its thiazole core,(CAS No: 2229534 - 91 - 0) . Its combination of polar hydrophilic regions,(propanal hydroxamic acid) ,and specific substituents positions it as a versatile scaffold for developing novel therapeutics targeting various diseases including chronic inflammation,(cancer) . Continued investigation into this compound will likely yield valuable insights into its mechanism(s)of action,(pharmacological profile) ,and ultimately contribute to advancements in medicine.